N-(1-methylsulfonyl-3,4-dihydro-2H-quinolin-7-yl)methanesulfonamide

• IUPAC Name: N-(1-methylsulfonyl-3,4-dihydro-2H-quinolin-7-yl)methanesulfonamide
• InChI: InChI=1S/C11H16N2O4S2/c1-18(14,15)12-10-6-5-9-4-3-7-13(11(9)8-10)19(2,16)17/h5-6,8,12H,3-4,7H2,1-2H3
• InChI Key: YPVXHJSBHZCOKU-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)NC1=CC2=C(CCCN2S(=O)(=O)C)C=C1
• Molecular Formula: C11H16N2O4S2
• Molecular Weight: 304.4 g/mol
• CAS No.: 932320-45-1

Description

N-(1-methylsulfonyl-3,4-dihydro-2H-quinolin-7-yl)methanesulfonamide is a useful research compound. Its molecular formula is C11H16N2O4S2 and its molecular weight is 304.38. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Inhibition of Methionine Aminopeptidase

Quinolinyl sulfonamides, including variants similar to N-(1-methylsulfonyl-3,4-dihydro-2H-quinolin-7-yl)methanesulfonamide, have been identified as potent inhibitors of methionine aminopeptidase (MetAP). These compounds demonstrated different inhibitory potencies on various metal forms of Escherichia coli MetAP, highlighting their role in metal-mediated inhibition. The inhibition mechanism is complex and involves metal complex formation and extended H-bond and metal interaction networks (Huang et al., 2006).

Adsorption and Corrosion Inhibition

Quinoxalinyl-dihydropyrazolyl-phenyl-methanesulfonamides, structurally related to the compound , have been researched for their adsorption characteristics and corrosion inhibition properties on mild steel in acidic environments. These compounds form protective films on mild steel surfaces, demonstrating their potential in industrial applications for corrosion protection (Olasunkanmi et al., 2016).

Antibacterial Activity

Sulfonamide derivatives, including methanesulfonanilides, have been synthesized and their antibacterial activities evaluated. These compounds exhibited significant activity against various gram-positive and gram-negative bacteria, indicating their potential use in developing new antibacterial agents (Özdemir et al., 2009).

Antitumor Activity

N-[4-(2'-oxo-2H-pyrano[2,3-b]quinolin-5'-ylamino)-phenyl]-methanesulfonamides, which are structurally related to the compound , were synthesized and evaluated for their anticancer activity. The research highlighted the critical role of specific moieties in determining their biological activity and their interaction with DNA (Chilin et al., 2009).